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Compound of Interest

Compound Name: Dodecylbenzene

Cat. No.: B1670861 Get Quote

This guide provides essential safety, handling, and disposal procedures for Dodecylbenzene,

designed for laboratory and drug development professionals. Adherence to these guidelines is

critical for ensuring personnel safety and minimizing environmental impact.

Immediate Safety Precautions: Essential PPE
Before handling Dodecylbenzene, ensure the following minimum personal protective

equipment is worn:

Eye Protection: Tightly sealed safety goggles with side shields.

Hand Protection: Nitrile rubber (NBR) gloves (minimum 0.4 mm thickness).

Body Protection: A laboratory coat or chemical-resistant suit.

Ventilation: Always handle within a well-ventilated area or under a chemical fume hood.

Personal Protective Equipment (PPE) Specifications
Proper PPE is the first line of defense against chemical exposure. The following table

summarizes the recommended equipment for handling Dodecylbenzene.
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Protection Type Equipment Specification Standards & Remarks

Eye/Face Protection

Tightly fitting safety goggles

with side-shields.[1] A face

shield should be used in

addition to goggles when there

is a significant risk of

splashing.[2][3]

Must conform to EN 166 (EU)

or be NIOSH (US) approved.

[1][4]

Skin Protection (Hands) Chemical-resistant gloves.[5]

Material: NBR (Nitrile rubber)

[5][6]Thickness: 0.4 mm[5]

[6]Breakthrough Time: >480

minutes[6]Gloves should be

tested according to EN 374.[5]

[6] Always inspect gloves

before use and use proper

removal technique to avoid

skin contact.[4]

Skin Protection (Body)

Wear suitable protective

clothing, such as a lab coat or

a complete chemical-resistant

suit.[1][4] For significant

exposure risk, fire/flame

resistant and impervious

clothing is recommended.[1]

The type of protective

equipment must be selected

based on the concentration

and amount of the substance

at the specific workplace.[4]

Respiratory Protection

Required when aerosol or mist

formation is likely, or if

ventilation is inadequate.[5][6]

Use a Type A respirator (brown

cartridge) for organic gases

and vapors with a boiling point

>65°C.[6] Respirators must be

NIOSH/MSHA or European

Standard EN 149 approved.[7]

Standard Operating Procedures for Handling
Follow these procedural steps for safe handling and storage of Dodecylbenzene.

Handling:
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Ventilation: Ensure work is conducted in a well-ventilated area. The use of local exhaust

ventilation or a chemical fume hood is strongly recommended.[5][8]

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes, and

prevent inhalation of vapors or mists.[1][8]

Hygiene: Wash hands thoroughly before breaks and immediately after handling the

chemical.[5] Do not eat, drink, or smoke in areas where Dodecylbenzene is handled or

stored.[2]

Equipment: Use non-sparking tools to prevent fire caused by electrostatic discharge.[1]

Storage:

Container: Keep the container tightly closed and store in a dry, cool, and well-ventilated

place.[1][5][8]

Temperature: The recommended storage temperature is between 15 - 25 °C.[5][6]

Incompatibilities: Store away from incompatible materials such as strong acids and oxidizing

agents.[8]

Emergency Spill Response Protocol
In the event of a spill, a swift and organized response is crucial to contain the hazard and

ensure safety.
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Caption: Workflow for Dodecylbenzene Spill Response.
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Procedural Steps for Spill Cleanup:

Evacuate: Immediately evacuate all personnel not wearing protective equipment from the

spill area.[2]

Ventilate & Secure: Ensure the area is well-ventilated and remove all potential sources of

ignition.[1][2]

Contain: Prevent further spread by covering drains and containing the spill with an inert,

absorbent material such as sand, vermiculite, or diatomaceous earth.[2][5]

Collect: Carefully collect the absorbed material using non-sparking tools and place it into

suitable, closed containers for disposal.[1]

Clean: After the material has been collected, ventilate and wash the affected area thoroughly.

[2]

Disposal Plan
Dodecylbenzene and its containers must be treated as hazardous waste.

Regulatory Compliance: Dispose of contents and containers in strict accordance with all

local, regional, and national regulations.[5]

Environmental Protection: Do not allow the chemical to enter drains, surface water, or

ground water.[5][6] Avoid release to the environment.[5]

Container Handling: Do not mix with other waste. Handle uncleaned, empty containers as

you would the product itself.

First Aid Measures for Exposure
Immediate action is required in case of exposure. Ensure medical personnel are aware of the

material involved.[8]
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Exposure Route First Aid Procedure

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes, occasionally lifting the upper

and lower eyelids.[5][8] Remove contact lenses

if present and easy to do. Seek immediate

medical attention.[8]

Skin Contact

Take off all contaminated clothing immediately.

[1][5] Rinse the skin with plenty of water or

shower.[5] Wash the affected area with soap

and water.[1] If irritation or symptoms persist,

seek medical advice.[5]

Inhalation

Move the person to fresh air.[8] If breathing is

difficult, provide oxygen.[8] If the person is not

breathing, give artificial respiration. Seek

immediate medical attention.[8]

Ingestion

Rinse the mouth thoroughly with water.[1][5] Do

NOT induce vomiting.[8] Never give anything by

mouth to an unconscious person. Call a

physician or poison control center immediately.

[1][8]

Physicochemical Data for Dodecylbenzene
This data is useful for understanding the physical characteristics and safety parameters of

Dodecylbenzene.
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Property Value

Boiling Point 331 °C[5]

Flash Point 109 °C (closed cup)[5]

Vapor Pressure 0.1 hPa (at 50 °C)[5]

Density 0.86 g/cm³ (at 20 °C)[5]

Storage Temperature 15 - 25 °C[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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